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Abstract & Mechanism of Action

K-76 Carboxylic Acid (K-76 COOH) is a sesquiterpene derivative originally isolated from the
fungus Stachybotrys complementi. It is a potent, specific inhibitor of the complement system,
acting primarily at the C5 step.[1][2][3] Unlike broad-spectrum immunosuppressants, K-76
COOH selectively blocks the generation of the chemotactic factor C5a and the assembly of the
Membrane Attack Complex (C5b-9), while leaving the early classical and alternative pathway
activation (C1-C3) largely intact.

This specificity makes it an invaluable tool for dissecting the role of terminal complement
components in inflammatory diseases, particularly glomerulonephritis, autoimmune hemolytic
anemia, and ischemia-reperfusion injury.

Mechanistic Pathway (Graphviz)

The following diagram illustrates the precise intervention point of K-76 COOH within the
complement cascade.
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Figure 1: Mechanism of Action. K-76 COOH specifically inhibits the C5 convertase step,
preventing the cleavage of C5 into the anaphylatoxin C5a and the lytic precursor C5b.

Chemical Properties & Formulation

K-76 COOH is a hydrophobic organic acid. Proper solubilization is the single most critical factor
for reproducible in vivo data. Poor formulation leads to precipitation in the peritoneal cavity and
erratic bioavailability.

Property

Specification

Chemical Name

K-76 Monocarboxylic Acid

Molecular Weight ~418.5 Da
N Soluble in DMSO, Methanol, alkaline aqueous
Solubility , . .
solution. Poorly soluble in water/neutral saline.
Storage -20°C (Powder), protected from light.
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Formulation Protocols

Choose Method A for standard efficacy studies. Choose Method B only if organic solvents
(DMSO) are contraindicated for your specific model.

Method A: Co-Solvent Formulation (Recommended)

This formulation creates a stable solution suitable for Intraperitoneal (i.p.) or Intravenous (i.v.)
injection.

e Vehicle Composition: 5% DMSO / 30% PEG300 / 5% Tween 80 / 60% Saline.[4]
o Target Concentration: 2—4 mg/mL (allows appropriate injection volumes for mice).

Step-by-Step Preparation (for 10 mL):

Weigh 20 mg of K-76 COOH powder.

Add 0.5 mL of 100% DMSO. Vortex until completely dissolved (clear yellow solution).

Add 3.0 mL of PEG300. Vortex.

Add 0.5 mL of Tween 80. Vortex.

Slowly add 6.0 mL of sterile warm saline (0.9% NaCl) while vortexing.

Filter sterilize using a 0.22 um PES syringe filter immediately before use.

Method B: Alkaline Saline Formulation

o Principle: Converts the carboxylic acid to its sodium salt form.

e Preparation: Dissolve K-76 COOH in a small volume of 0.1 N NaOH, then dilute with saline
and carefully adjust pH back to 7.4—7.8 using 0.1 N HCI.

o Risk: If pH drops below 7.0, the compound may precipitate.

Recommended Dosage Regimens
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The half-life of K-76 COOH is relatively short (~3 hours in rodents). Therefore, twice-daily
(b.i.d.) dosing is required to maintain therapeutic complement inhibition.

Disease . Key
Route Dosage Frequency Duration
Model Reference
Nephritis ) ) )
) ) b.i.d.[5] Miyazaki et
(Anti- i.p. 30 mg/kg 14-28 Days
) (Every 12h) al.
GBM/Masugi)
Acute
) ) 60-100 ) Internal
Inflammation AY2 Single Bolus Pre-challenge o
mg/kg Optimization
(Arthus)
Xenotranspla ] o Miyagawa et
) i.p. 200 mg/kg b.i.d. Until rejection
ntation al.
Autoimmune ) ) General
) I.p. 30-60 mg/kg b.i.d. 7-14 Days
Hemolysis Consensus

Expert Insight: For most chronic inflammatory models (e.g., lupus nephritis), a dose of 30
mg/kg b.i.d. provides the optimal balance between complement suppression and animal
welfare. Doses >200 mg/kg can induce non-specific toxicity.

Experimental Protocol: Nephritis Mouse Model

This protocol outlines the standard workflow for testing K-76 COOH in a model of immune
complex glomerulonephritis.

Phase 1: Induction & Grouping
o Acclimatization: C57BL/6 or BALB/c mice (8-10 weeks old).

« Induction: Administer Nephrotoxic Serum (NTS) or Anti-GBM antibody via tail vein injection
on Day 0.

e Grouping: Randomize mice into 3 groups (n=8-10/group) based on Day 1 proteinuria levels
to ensure baseline equality.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3497741/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Group 1: Vehicle Control (Solvent only).
o Group 2: K-76 COOH (30 mg/kg, i.p., b.i.d.).

o Group 3: Positive Control (e.g., Corticosteroid or C5 antibody).

Phase 2: Treatment Workflow (Graphviz)
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Figure 2: Experimental Timeline. Treatment begins 24 hours post-induction to assess
therapeutic (rather than prophylactic) efficacy.

Phase 3: Administration Technique

¢ Calculate Volume: For a 25g mouse at 30 mg/kg using a 3 mg/mL stock:

o Dose =

o Volume =

« Injection: Administer intraperitoneally (i.p.) in the lower right quadrant of the abdomen.
Alternate sides (left/right) daily to minimize local irritation.

o Timing: Adhere strictly to 12-hour intervals (e.g., 8:00 AM and 8:00 PM) due to the rapid
clearance of the drug.

Phase 4: Readouts

e Primary Endpoint: 24-hour Proteinuria (Albumin/Creatinine ratio).
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Secondary Endpoint: Serum C5 complement activity (CH50 or hemolytic assay).

o Note: Blood for complement analysis must be drawn 1-2 hours post-dose to capture peak
inhibition.

Histology: Glomerular cellularity and C3/C5b-9 deposition (Immunofluorescence).

Troubleshooting & Safety

Precipitation: If the solution turns cloudy upon adding saline, the pH is likely too low or the
injection speed was too fast. Re-make the solution using the Co-Solvent Method (Method A).

Peritonitis: Repeated i.p. injections of acidic compounds can cause sterile peritonitis. Monitor
mice for hunching or abdominal distension. If observed, switch to oral gavage (p.o.) at a
higher dose (100 mg/kg) or refine the vehicle pH.

Control for Vehicle: The PEG/Tween vehicle can have mild biological effects. Always include
a "Vehicle Only" control group, not just a "No Treatment" group.
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Disclaimer: This protocol is for research use only. All animal experiments must be approved by

the local IACUC or ethics committee.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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